Cas no 2171238-68-7 ((2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamidobutanoic acid)

• Product Name: (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamidobutanoic acid
• CAS No: 2171238-68-7
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 6615273
• PubChem ID: 165874946
• Update Time: 2025-10-29

(2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamidobutanoic acid
• EN300-1496736
• 2171238-68-7
• (2R)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-phenylacetamido]butanoic acid

• Inchi： 1S/C27H26N2O5/c1-2-23(26(31)32)28-25(30)24(17-10-4-3-5-11-17)29-27(33)34-16-22-20-14-8-6-12-18(20)19-13-7-9-15-21(19)22/h3-15,22-24H,2,16H2,1H3,(H,28,30)(H,29,33)(H,31,32)/t23-,24+/m1/s1
• InChI Key： YVOXTSRPUHHPIS-RPWUZVMVSA-N
• SMILES： O(C(N[C@H](C(N[C@@H](C(=O)O)CC)=O)C1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamidobutanoic acid

Research Brief on (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamidobutanoic acid (CAS: 2171238-68-7)

The compound (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamidobutanoic acid (CAS: 2171238-68-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This peptide derivative, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group, is primarily utilized in solid-phase peptide synthesis (SPPS) and drug development. Its unique structural properties make it a valuable intermediate for the synthesis of complex peptides and peptidomimetics, which are increasingly important in therapeutic applications.

Recent studies have focused on optimizing the synthesis and purification protocols for this compound to enhance its yield and purity. A 2023 publication in the Journal of Medicinal Chemistry highlighted an improved synthetic route that reduces side reactions and improves scalability. The study employed advanced analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, to confirm the compound's structural integrity and purity. These advancements are critical for ensuring reproducibility in large-scale pharmaceutical production.

In addition to its synthetic utility, (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamidobutanoic acid has been investigated for its potential biological activities. Preliminary in vitro studies suggest that derivatives of this compound exhibit moderate inhibitory effects on specific proteases involved in inflammatory pathways. However, further in vivo studies are required to validate these findings and explore its therapeutic potential. Researchers are particularly interested in its role as a building block for designing novel protease inhibitors, which could lead to new treatments for conditions such as autoimmune diseases and cancer.

The stability and solubility of this compound under physiological conditions have also been a topic of recent research. A 2024 study published in Bioorganic & Medicinal Chemistry Letters investigated its pharmacokinetic properties, revealing that the Fmoc group enhances stability but may require modification to improve bioavailability. These insights are invaluable for drug formulation and delivery strategies, particularly for peptide-based therapeutics.

Looking ahead, the integration of computational chemistry and machine learning approaches is expected to accelerate the discovery of new applications for (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamidobutanoic acid. For instance, molecular docking simulations are being used to predict its interactions with target proteins, potentially identifying new therapeutic targets. Collaborative efforts between academia and industry are likely to drive innovation in this area, bridging the gap between basic research and clinical applications.

In conclusion, (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamidobutanoic acid (CAS: 2171238-68-7) represents a promising tool in peptide synthesis and drug development. Ongoing research aims to refine its synthetic pathways, elucidate its biological activities, and optimize its pharmacokinetic properties. As the field advances, this compound is poised to play a pivotal role in the development of next-generation peptide therapeutics.